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Compound of Interest

Compound Name: Acid red 42

Cat. No.: B15557048 Get Quote

For laboratory professionals engaged in innovative research and development, ensuring a safe

and efficient work environment is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Acid Red 42 (CAS No. 6245-60-9), a single azo

class dye. Adherence to these protocols is critical for minimizing risks and ensuring the integrity

of your experimental work.

Essential Safety & Handling Information
Chemical Identification and Properties:

A summary of the key physical and chemical properties of Acid Red 42 is provided below to

inform safe handling and storage procedures.
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Property Value Reference

CAS Number 6245-60-9 [1]

C.I. Number 17070 [1]

Molecular Formula C₂₂H₁₆N₃NaO₆S₂ [1]

Molecular Weight 505.5 g/mol [1]

Appearance Blue-ray red solid [1]

Solubility

Soluble in water (red solution),

Soluble in ethanol (purplish-

red solution)

[1]

Hazard Identification and Precautionary Measures:

While a comprehensive Safety Data Sheet (SDS) for Acid Red 42 is not publicly available,

based on the general properties of acid dyes and azo compounds, the following hazards

should be considered. It is imperative to handle this substance with care, assuming it may

cause skin and eye irritation.

Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is essential to prevent exposure.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).
Prevents direct skin contact.

Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

An apron or coveralls may be

necessary for larger quantities.

Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if dust or

aerosols are generated.

Prevents inhalation of

potentially harmful particles.

Procedural Guidance: From Receipt to Disposal
A systematic workflow is critical for the safe handling of Acid Red 42. The following diagram

outlines the key procedural steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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